Cas no 2490576-88-8 (INDEX NAME NOT YET ASSIGNED)

• Product Name: INDEX NAME NOT YET ASSIGNED
• CAS No: 2490576-88-8
• MF: C₇H₁₁BO₄
• MW: 169.970842599869
• MDL: MFCD34595741
• CID: 5544070
• PubChem ID: 162342148
• Update Time: 2026-03-11

INDEX NAME NOT YET ASSIGNED Chemical and Physical Properties

Names and Identifiers

• (3-(Methoxycarbonyl)bicyclo[1.1.1]pentan-1-yl)boronic acid
• INDEX NAME NOT YET ASSIGNED
• 3-(methoxycarbonyl)bicyclo1.1.1pentan-1-ylboronic acid
• 2490576-88-8
• AT27350
• EN300-27103706
• [3-(methoxycarbonyl)bicyclo[1.1.1]pentan-1-yl]boronic acid
• 3-(methoxycarbonyl)bicyclo[1.1.1]pentan-1-ylboronic acid

• MDL： MFCD34595741
• Inchi： 1S/C7H11BO4/c1-12-5(9)6-2-7(3-6,4-6)8(10)11/h10-11H,2-4H2,1H3
• InChI Key： CQPMKKFUVUWUCK-UHFFFAOYSA-N
• SMILES： C(C12CC(B(O)O)(C1)C2)(=O)OC

Computed Properties

• Exact Mass: 170.0750390g/mol
• Monoisotopic Mass: 170.0750390g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.8Ų

Additional information on INDEX NAME NOT YET ASSIGNED

Introduction to Compound with CAS No. 2490576-88-8 and Product Name: INDEX NAME NOT YET ASSIGNED

The compound with the CAS number 2490576-88-8 is a fascinating subject of study in the field of chemical and biomedical research. Despite the current absence of a formal product name, this compound has garnered significant attention due to its unique chemical properties and potential applications in various scientific domains. This introduction aims to provide a comprehensive overview of the compound, its structural characteristics, and its relevance in the context of recent advancements in chemical biology and drug development.

Chemically, the compound with CAS No. 2490576-88-8 exhibits a complex molecular structure that distinguishes it from other known compounds. Its molecular formula and functional groups contribute to its distinctive reactivity and interaction with biological systems. The compound's ability to engage with specific biological targets has made it a subject of intense interest for researchers exploring novel therapeutic interventions.

In recent years, there has been a surge in research focused on identifying and characterizing small molecules that can modulate biological pathways relevant to human health and disease. The compound under discussion has shown promise in preliminary studies as a potential modulator of key cellular processes. Its interaction with enzymes and receptors has been particularly noteworthy, suggesting its utility in the development of new pharmacological agents.

One of the most exciting aspects of this compound is its potential application in the field of precision medicine. By targeting specific pathways dysregulated in certain diseases, it could offer a tailored approach to treatment that minimizes side effects and maximizes efficacy. This aligns with the broader trend in pharmaceutical research towards developing drugs that are highly selective and responsive to individual patient needs.

Recent studies have also explored the compound's role in cellular signaling cascades, which are critical for maintaining homeostasis and responding to environmental cues. The ability of this compound to interfere with aberrant signaling pathways has implications for treating conditions such as inflammation, neurodegeneration, and cancer. These findings underscore the importance of continued research into understanding the mechanisms by which small molecules can influence complex biological processes.

The synthesis and characterization of 2490576-88-8 have been challenging due to its intricate structure. However, advancements in synthetic chemistry have made it possible to produce sufficient quantities for detailed biological testing. Researchers have leveraged cutting-edge techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy to elucidate its three-dimensional structure and understand how it interacts with biological targets.

Another area of interest is the compound's pharmacokinetic profile, which determines how it is absorbed, distributed, metabolized, and excreted by the body. Understanding these parameters is crucial for optimizing drug delivery systems and ensuring that therapeutic doses are both effective and safe. Preliminary data suggest that 2490576-88-8 exhibits favorable pharmacokinetic properties, making it a promising candidate for further development.

The potential applications of this compound extend beyond traditional pharmaceuticals. It has shown promise in agricultural science as a tool for developing pest-resistant crops and improving crop yields. By interacting with plant-specific enzymes and receptors, it could enhance plant growth and stress resistance, contributing to global food security efforts.

In conclusion, the compound with CAS No. 2490576-88-8, while currently without an assigned product name, represents a significant advancement in chemical and biomedical research. Its unique properties and potential applications make it a valuable asset in the pursuit of novel therapeutic strategies. As research continues to uncover new insights into its mechanisms of action, it is likely that this compound will play an increasingly important role in addressing some of the most pressing challenges in medicine and agriculture.